Cas no 23517-09-1 (Propanamide,N-(1-phenylethyl)-2-(propylamino)-, hydrochloride (1:1))

• Product name: Propanamide,N-(1-phenylethyl)-2-(propylamino)-, hydrochloride (1:1)
• CAS No: 23517-09-1
• MF: C₁₄H₂₃ClN₂O
• MW: 270.798222780228
• CID: 275298
• PubChem ID: 211684

Propanamide,N-(1-phenylethyl)-2-(propylamino)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(1-phenylethyl)-2-(propylamino)-, hydrochloride (1:1)
• N-(alpha-Methylbenzyl)-2-(propylamino)propionamide hydrochloride hemihydrate
• Propionamide, N-(alpha-methylbenzyl)-2-(propylamino)-, hydrochloride, hydrate (2:2:1)
• AKOS026925850
• N-(1-Phenylethyl)-2-(propylamino)propanimidic acid--hydrogen chloride (1/1)
• DTXSID00946237
• 23517-09-1

• Inchi： InChI=1S/C14H22N2O.ClH/c1-4-10-15-12(3)14(17)16-11(2)13-8-6-5-7-9-13;/h5-9,11-12,15H,4,10H2,1-3H3,(H,16,17);1H
• InChI Key： GSRTZUYJWPVGTG-UHFFFAOYSA-N
• SMILES： Cl.CCCNC(C(NC(C1=CC=CC=C1)C)=O)C

Computed Properties

• Exact Mass: 270.15009
• Monoisotopic Mass: 270.15
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Boiling Point: 392.7°Cat760mmHg
• Flash Point: 143.2°C
• PSA: 41.13